(6S)-2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine

• Molecular Formula: C7H9BrN2S
• Molecular Weight: 233.13 g/mol
• SMILES: C1CC2=C(CC1N)SC(=N2)Br
• InChI: InChI=1S/C7H9BrN2S/c8-7-10-5-2-1-4(9)3-6(5)11-7/h4H,1-3,9H2/t4-/m0/s1
• InChIKey: BKZWJPJKNKMPQJ-BYPYZUCNSA-N

(6S)-2-Bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine: Chiral Tetrahydrobenzothiazole Building Block for Drug Discovery Procurement

(6S)-2-Bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine (CAS 1909294-15-0) is a chirally defined, non-racemic heterocyclic building block (C₇H₉BrN₂S, MW 233.13 g/mol) featuring a tetrahydrobenzothiazole core with a bromine atom at the 2-position and a primary amine at the 6-position in the (S)-configuration . Unlike the racemic mixture (CAS 1379295-90-5), this single-enantiomer form enables stereochemically controlled synthesis of dopamine receptor ligands, DNA gyrase B inhibitors, and pramipexole-related intermediates [1][2]. The 2-bromo substituent serves as a versatile synthetic handle for cross-coupling reactions (Suzuki, Buchwald-Hartwig, etc.), while the primary 6-amine provides an orthogonal functionalization site—a dual-point derivatization architecture not available in the 2-amino, 2-chloro, or des-bromo analogs [3].

1

Stereochemical Control (S)-enantiomer building block for chirally defined synthesis; avoids racemate resolution step.

2

Orthogonal Derivatization Dual-point architecture: C-2 bromo for cross-coupling, C-6 amine for amidation/alkylation.

3

Commercial Availability Supplied as single enantiomer (NLT 97% purity); ISO-certified manufacturing from multiple sources.

• [1] Lamut, A., Skok, Ž., Barančoková, M., et al. (2020). Second-generation 4,5,6,7-tetrahydrobenzo[d]thiazoles as novel DNA gyrase inhibitors. Future Medicinal Chemistry, 12(4), 277-297. DOI: 10.4155/fmc-2019-0277. View Source
• [2] Schübler, M., Sadek, B., Kottke, T., Weizel, L., & Stark, H. (2017). Synthesis, Molecular Properties Estimations, and Dual Dopamine D2 and D3 Receptor Activities of Benzothiazole-Based Ligands. Frontiers in Chemistry, 5, Article 64. DOI: 10.3389/fchem.2017.00064. View Source
• [3] Gjorgjieva, M., Tomašič, T., Barančoková, M., Katsamakas, S., Ilaš, J., Tammela, P., Mašič, L. P., & Kikelj, D. (2016). Discovery of Benzothiazole Scaffold-Based DNA Gyrase B Inhibitors. Journal of Medicinal Chemistry, 59(19), 8941-8954. View Source

Why (6S)-2-Bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine Cannot Be Replaced by Racemic or Des-Halo Analogs in Medicinal Chemistry and Chiral Synthesis

Attempts to substitute this compound with the racemic mixture (CAS 1379295-90-5) introduce 50% of the undesired (R)-enantiomer, which in tetrahydrobenzothiazole-based dopamine ligands exhibits markedly different receptor binding profiles—the (S)-enantiomer of pramipexole (Mirapex®) is the active pharmaceutical ingredient, while the (R)-enantiomer (dexpramipexole) shows lower dopamine receptor affinity [1]. Replacing the 2-bromo group with a 2-amino moiety (as in the pramipexole intermediate, CAS 106092-09-5) eliminates the cross-coupling handle, while the des-bromo analog (CAS 70590-66-8) lacks any activation at the 2-position for palladium-catalyzed C–C or C–N bond formation . The 2-chloro analog, where commercially available, shows reduced reactivity in oxidative addition steps due to the higher C–Cl bond dissociation energy relative to C–Br, limiting its utility in mild coupling conditions [2].

Racemate Racemic mixture (CAS 1379295-90-5) introduces 50% (R)-enantiomer; enantiomer-attribution may shift dopamine receptor binding profiles.

2-Amino analog Replacing 2-Br with 2-NH₂ (CAS 106092-09-5) eliminates the Pd-catalyzed cross-coupling handle; requires additional protection steps.

Des-Br analog 4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine lacks activation at C-2; cross-coupling diversification not accessible without halogenation.

• [1] MeSH Database. Dexpramipexole. National Library of Medicine. Dexpramipexole has lower affinity for dopamine receptors than pramipexole. The (R)-(+) enantiomer of pramipexole. View Source
• [2] Grirrane, A., Corma, A., & García, H. (2011). A General Procedure for the Suzuki–Miyaura Coupling of Aryl Bromides and Chlorides with Arylboronic Acids. Organic Letters, 13(10), 2512–2515. Relative reactivity comparison: C–Br bond dissociation energy is lower than C–Cl. View Source

(6S)-2-Bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine: Selection-Relevant Quantitative Differentiation Evidence

Enantiomeric Purity Enables Direct Chiral Resolution Avoidance Relative to Racemic Mixture (CAS 1379295-90-5)

The (6S)-configured compound (CAS 1909294-15-0) is supplied as a single enantiomer at ≥97% purity (NLT 97%) as verified by multiple commercial suppliers . By contrast, the racemic mixture (CAS 1379295-90-5) is supplied as the 1:1 (R,S)-mixture at 95% purity, requiring an additional chiral resolution step (typical yields: 30–45% for single enantiomer recovery) that adds cost, time, and material loss when the (S)-enantiomer is the desired stereoisomer [1].

Enantiomeric purity vs. racemate

Head-to-head

2.2–3.2× higher effective (S)-enantiomer yield per gram purchased

Supports chiral synthesis workflow fit; eliminates resolution-related mass loss

Based on reported tartaric acid resolution yields (30–45% recovery)

Evidence Dimension	Enantiomeric composition and usable (S)-enantiomer yield without resolution
Target Compound Data	Single (S)-enantiomer, NLT 97% purity (CAS 1909294-15-0). Usable (S)-enantiomer yield from procurement: ~97% of purchased mass
Comparator Or Baseline	Racemic mixture, 95% purity (CAS 1379295-90-5). Usable (S)-enantiomer yield after chiral resolution: ~30–45% of purchased mass
Quantified Difference	2.2- to 3.2-fold higher effective yield of desired (S)-enantiomer per gram purchased when starting from the single enantiomer vs. racemate
Conditions	Based on typical chiral resolution yields reported for tetrahydrobenzothiazole diamines via tartaric acid resolution (Pospisilik et al., US Patent 6770761)

Why This Matters

For laboratories synthesizing (S)-configured dopamine agonists or DNA gyrase inhibitors, purchasing the pre-resolved (6S)-enantiomer eliminates the ~55–70% mass loss and additional purification step inherent in chiral resolution of the racemate.

• [1] Pospisilik, K., Hoorn, H. J., Peters, T. H. A., & Lemmens, J. M. (2004). Process for preparation of 2-amino-6-(alkyl)amino-4,5,6,7-tetrahydrobenzothiazoles. US Patent 6,770,761. Describes chiral resolution using tartaric acid with typical single-enantiomer yields of 30–45%. View Source

2-Bromo Substituent as a Superior Pd-Catalyzed Cross-Coupling Handle vs. 2-Chloro and 2-Amino Analogs

The C–Br bond at the 2-position enables oxidative addition to Pd(0) catalysts under mild conditions (room temperature to 60 °C), whereas the C–Cl bond in the 2-chloro analog requires elevated temperatures (typically 80–110 °C) and/or specialized ligands for comparable conversion [1]. The 2-amino analog (CAS 106092-09-5), while a key pramipexole intermediate, lacks a halogen leaving group entirely and thus cannot participate in Pd-catalyzed cross-coupling without pre-functionalization (e.g., diazotization/Sandmeyer, adding 1–2 synthetic steps) [2].

Cross-coupling handle: Br vs. Cl/NH₂

Cross-study comparable

~40–60 °C lower coupling temp. vs. 2-Cl; 2 fewer synthetic steps vs. 2-amino

Mild Pd-catalyzed conditions support late-stage diversification

General aryl halide reactivity order (Br >> Cl); NH₂ requires pre-functionalization

Evidence Dimension	Relative rate of Pd(0)-catalyzed oxidative addition (aryl halide reactivity order)
Target Compound Data	C–Br bond; oxidative addition feasible at 25–60 °C with standard Pd(PPh₃)₄ or Pd(dppf)Cl₂ catalysts
Comparator Or Baseline	2-Chloro analog: C–Cl bond; requires 80–110 °C and/or bulky electron-rich ligands (e.g., SPhos, XPhos). 2-Amino analog: no halide; requires diazotization/Sandmeyer sequence (2 additional steps) to install a coupling-competent leaving group
Quantified Difference	Temperature differential: ~40–60 °C lower reaction temperature for C–Br vs. C–Cl; 2 fewer synthetic steps vs. 2-amino analog functionalization
Conditions	General aryl halide reactivity order (I > Br >> Cl) in Pd(0) oxidative addition, as established across the cross-coupling literature

Why This Matters

The 2-bromo substituent provides a balance of stability during storage and sufficient reactivity for mild cross-coupling, enabling late-stage diversification in medicinal chemistry programs without substrate decomposition or the need for specialized equipment.

• [1] Diederich, F., & Stang, P. J. (Eds.). (1998). Metal-Catalyzed Cross-Coupling Reactions. Wiley-VCH. General reactivity order: Ar-I > Ar-Br >> Ar-Cl in Pd(0) oxidative addition. View Source
• [2] Patsnap/Eureka. (2015). Preparation method of (6S)-2,6-diamino-4,5,6,7-tetrahydrobenzothiazole. The 2-amino compound (CAS 106092-09-5) is an intermediate of pramipexole hydrochloride; further functionalization at the 2-position requires amino group transformation. View Source

Orthogonal Dual Functionalization Architecture: 2-Bromo + 6-Amine vs. 2,6-Diamino Scaffold (CAS 106092-09-5)

This compound presents two chemically orthogonal reactive sites—a C–Br bond for Pd-mediated cross-coupling at the 2-position and a primary aliphatic amine at the 6-position for amide bond formation, reductive amination, or sulfonylation. The closest comparator, (6S)-2,6-diamino-4,5,6,7-tetrahydrobenzothiazole (CAS 106092-09-5), possesses two amino groups that require sequential protection/deprotection strategies to achieve site-selective derivatization, typically adding 2–4 protection/deprotection steps per synthetic sequence [1]. Class-level evidence from tetrahydrobenzothiazole-based DNA gyrase B inhibitor programs demonstrates that 2-substituted analogs (prepared via the 2-bromo intermediate) achieve IC₅₀ values in the nanomolar range against S. aureus and E. coli DNA gyrase [2].

Orthogonal dual functionalization

Class-level

2-step sequential derivatization vs. 2–4 protection/deprotection steps in 2,6-diamino analog

Eliminates protection sequences; accelerates SAR exploration

DNA gyrase B inhibitor IC₅₀ values reported for 2-substituted analogs (context review)

Evidence Dimension	Number of synthetic steps required for site-selective difunctionalization at the 2- and 6-positions
Target Compound Data	2-position: direct cross-coupling (1 step). 6-position: direct acylation/alkylation (1 step). Total for sequential orthogonal derivatization: 2 steps
Comparator Or Baseline	(6S)-2,6-diamino analog (CAS 106092-09-5): requires orthogonal protection of 2-NH₂ before 6-NH₂ functionalization, or vice versa. Protective group installation and removal: 2–4 additional steps. Representative DNA gyrase B inhibitors derived from the 2-amino-6-substituted scaffold achieve E. coli DNA gyrase IC₅₀ = 0.016–0.891 µM
Quantified Difference	2 additional synthetic steps eliminated; direct access to 2-aryl/heteroaryl derivatives without NH₂ protection
Conditions	Comparison of retrosynthetic pathways; DNA gyrase IC₅₀ data from Lamut et al. (2020) and Zidar et al. (2016) for tetrahydrobenzothiazole-2,6-disubstituted analogs

Why This Matters

Procurement of the 2-bromo-6-amino scaffold accelerates diversity-oriented synthesis by eliminating protection/deprotection sequences, reducing both reagent costs and synthetic cycle time in medicinal chemistry hit-to-lead optimization campaigns.

• [1] DrugFuture. Pramipexole Hydrochloride Synthetic Route. Describes multistep protection/deprotection of 2,6-diamino intermediate. View Source
• [2] Lamut, A., Skok, Ž., Barančoková, M., et al. (2020). Second-generation 4,5,6,7-tetrahydrobenzo[d]thiazoles as novel DNA gyrase inhibitors. Future Medicinal Chemistry, 12(4), 277-297. Most potent inhibitors show IC₅₀ in nanomolar range against S. aureus and E. coli DNA gyrase. View Source

Chiral Tetrahydrobenzothiazole Scaffold as a Privileged Structure in CNS Drug Discovery: Dopamine Receptor Ligand Activity vs. Aromatic Benzothiazole Analogs

The (S)-configured tetrahydrobenzothiazole-6-amine scaffold is a core component of pramipexole (Mirapex®), a front-line dopamine D2/D3 agonist for Parkinson's disease. The (6S)-2-bromo derivative enables introduction of diverse 2-substituents to tune receptor subtype selectivity. In a benchmark study by Schübler et al. (2017), benzothiazole-based ligands demonstrated D2SR and D3R antagonist affinities in the low nanomolar range (lead compound 9: Ki(hD2SR) = 2.8 ± 0.8 nM; Ki(hD3R) = 3.0 ± 1.6 nM) [1]. While these specific data are for aromatic benzothiazoles rather than tetrahydrobenzothiazoles, they establish the benzothiazole pharmacophore's capacity for high-affinity dopamine receptor engagement. The tetrahydrobenzothiazole scaffold, as validated by pramipexole's clinical use, provides the saturated ring geometry that favors D3 over D2 receptor selectivity, whereas aromatic benzothiazole analogs show different selectivity profiles [2].

Dopamine receptor selectivity context

Class-level

D3-preferring profile (D3/D2 ratio ≈ 0.5) for tetrahydrobenzothiazole scaffold; aromatic analogs show equipotent D2/D3

Reported D3-preferring binding for pramipexole core; 2-bromo derivative data to verify

Ki from pramipexole (D3=0.5 nM, D2SR=1.0 nM) vs. aromatic benzothiazole ligand (D2SR=2.8 nM, D3R=3.0 nM)

Evidence Dimension	Dopamine receptor subtype selectivity profile (D3 vs. D2 preference)
Target Compound Data	(6S)-2-Bromo precursor to chiral tetrahydrobenzothiazole ligands. Pramipexole (derived from the (6S)-2,6-diamino analog) shows Ki(hD3R) = 0.5 nM, Ki(hD2SR) = 1.0 nM—a 2-fold D3 preference
Comparator Or Baseline	Aromatic benzothiazole ligands (Schübler et al., 2017): Compound 9 shows Ki(hD2SR) = 2.8 nM, Ki(hD3R) = 3.0 nM—near-equipotent dual D2/D3 activity. Aripiprazole (aromatic benzothiazole): partial D2 agonist with different selectivity
Quantified Difference	Tetrahydrobenzothiazole scaffold confers D3-preferring selectivity (D3/D2 ratio ≈ 0.5 for pramipexole); aromatic benzothiazole scaffold yields equipotent or D2-preferring profiles
Conditions	Radioligand displacement assays: [³H]nemonapride for D3R, [³H]spiperone for D2SR in transfected COS-7 or CHO cell membranes

Why This Matters

For CNS drug discovery programs targeting D3-selective agonists, the saturated tetrahydrobenzothiazole scaffold (accessible via the (6S)-2-bromo intermediate) provides a stereochemically-defined entry point that aromatic benzothiazole cores cannot replicate.

• [1] Schübler, M., Sadek, B., Kottke, T., Weizel, L., & Stark, H. (2017). Synthesis, Molecular Properties Estimations, and Dual Dopamine D2 and D3 Receptor Activities of Benzothiazole-Based Ligands. Frontiers in Chemistry, 5, Article 64. Compound 9: Ki(hD2SR) = 2.8 ± 0.8 nM; Ki(hD3R) = 3.0 ± 1.6 nM. View Source
• [2] Mierau, J., Schneider, F. J., Ensinger, H. A., Chio, C. L., Lajiness, M. E., & Huff, R. M. (1995). Pramipexole binding and activation of cloned and expressed dopamine D2, D3 and D4 receptors. European Journal of Pharmacology, 290(1), 29-36. Pramipexole shows D3-preferring selectivity. View Source

Molecular Properties: Lipophilicity and Drug-Likeness Parameters for CNS Penetration vs. Fully Aromatic Analogs

The calculated partition coefficient (clogP) of the (6S)-2-bromo-tetrahydrobenzothiazole-6-amine scaffold is approximately 1.7, which falls within the optimal CNS drug-likeness range (clogP 1–4) [1]. The Fsp³ (fraction of sp³-hybridized carbons) is 0.571, indicating sufficient three-dimensional character (>0.42) associated with reduced attrition in clinical development [2]. By comparison, the fully aromatic 2-bromobenzothiazol-6-amine (CAS 945400-80-6) has a planar structure with Fsp³ = 0 and a higher clogP (~2.3–2.5), which may reduce aqueous solubility and increase promiscuous binding risk .

Physicochemical properties

Cross-study comparable

Fsp³ 0.571 vs. 0 (aromatic); clogP 1.72 vs. ~2.3–2.5

Saturated scaffold supports CNS drug-like property profile

Calculated parameters (ChemSpace/Leyan); Fsp³ > 0.42 associated with lower attrition risk

Evidence Dimension	Fraction of sp³-hybridized carbons (Fsp³) and calculated lipophilicity (clogP)
Target Compound Data	(6S)-2-bromo-tetrahydrobenzothiazole-6-amine: clogP = 1.72, Fsp³ = 0.571, TPSA = 38.9 Ų, H-bond donors = 1, H-bond acceptors = 3
Comparator Or Baseline	2-Bromobenzothiazol-6-amine (CAS 945400-80-6): Fsp³ = 0 (fully aromatic), estimated clogP ≈ 2.3–2.5, TPSA ≈ 39 Ų. 2-Chloro analog: similar Fsp³ but higher C–Cl bond stability limits reactivity
Quantified Difference	Fsp³: 0.571 vs. 0 (saturated vs. aromatic). ΔclogP ≈ −0.6 to −0.8 (more favorable for CNS penetration and solubility)
Conditions	Calculated physicochemical parameters from ChemSpace (LogP = 1.66, PSA = 39 Ų) and Leyan (LogP = 1.72, TPSA = 38.91 Ų) databases

Why This Matters

The balanced physicochemical profile (moderate lipophilicity, adequate Fsp³) makes this scaffold a preferred starting point for CNS and antibacterial programs where optimal permeability-solubility balance reduces late-stage attrition.

• [1] ChemSpace. (2025). 2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine. Calculated LogP = 1.66, PSA = 39 Ų, Fsp³ = 0.571. View Source
• [2] Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756. Fsp³ > 0.42 associated with higher clinical success rates. View Source

Procurement-Ready Purity and Supply Characteristics vs. Racemic and Des-Halo Alternatives

The (6S)-2-bromo enantiomer is available from multiple suppliers at purities of 95–98% (NLT 97% certified under ISO quality systems by MolCore), with defined storage conditions (2–8 °C, protect from light) . The racemic form (CAS 1379295-90-5) is typically supplied at 95% purity with less rigorous enantiomeric specification. The des-bromo parent compound 4,5,6,7-tetrahydrobenzo[d]thiazol-6-amine (CAS 70590-66-8) is reportedly discontinued or available only on custom synthesis basis from multiple suppliers, indicating limited and unreliable commercial availability .

Supply and purity specification

Head-to-head

≥5 active suppliers, NLT 97% purity, ISO-certified; des-bromo analog: 0–2 suppliers, custom synthesis

Supports batch-to-batch reproducibility for preclinical studies

Supplier listings as of 2025–2026; verify lot-specific COA

Evidence Dimension	Commercial availability, minimum purity specification, and quality certification status
Target Compound Data	(6S)-enantiomer (CAS 1909294-15-0): Available from ≥ 5 commercial suppliers. Purity: 95%–98% NLT. ISO-certified manufacturing at MolCore. Dihydrobromide salt (CAS 1909294-16-1) also available
Comparator Or Baseline	Racemic mixture (CAS 1379295-90-5): Available from ≥ 8 suppliers at 95% (no enantiomeric specification). Des-bromo analog (CAS 70590-66-8): Discontinued or custom synthesis only. 2-Amino analog (CAS 106092-09-5): Available but lacks the bromine cross-coupling handle
Quantified Difference	≥ 5 suppliers for (6S)-enantiomer vs. 0–2 active suppliers for des-bromo analog. Is the quality system ISO-certified for (6S)-enantiomer; not specified for racemate
Conditions	Supplier listings from ChemSpace, MolCore, Leyan, CymitQuimica, A2B Chem, Arctom as of 2025–2026

Why This Matters

Reliable multi-supplier availability with ISO-certified quality systems reduces procurement risk and ensures batch-to-batch reproducibility for GLP and preclinical studies.

(6S)-2-Bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine: Highest-Confidence Research and Industrial Application Scenarios

Stereocontrolled Synthesis of D3-Selective Dopamine Receptor Agonists

This (6S)-configured building block enables direct entry into the chiral tetrahydrobenzothiazole series that produced pramipexole—a D3-preferring dopamine agonist with Ki(hD3R) = 0.5 nM vs. Ki(hD2SR) = 1.0 nM [1]. The 2-bromo group allows introduction of diverse aryl or heteroaryl substituents via Suzuki-Miyaura coupling to tune D3/D2 selectivity, an approach validated by Schübler et al. (2017) where benzothiazole-based ligands achieved Ki values of 2.8–3.0 nM at both D2SR and D3R [2]. The pre-resolved (S)-stereochemistry ensures that all downstream products maintain the correct absolute configuration without requiring chiral resolution at late synthetic stages.

DNA Gyrase B Inhibitor Lead Optimization via Parallel Library Synthesis

The tetrahydrobenzothiazole scaffold is a validated core for bacterial DNA gyrase B ATP-binding site inhibitors, with optimized second-generation analogs achieving IC₅₀ values in the nanomolar range against both S. aureus and E. coli enzymes (most potent compound: IC₅₀ = 0.016 μM against E. coli DNA gyrase) [1]. The orthogonal reactivity of the 2-bromo and 6-amino groups enables parallel library synthesis where the 2-position is diversified via Pd-catalyzed cross-coupling while the 6-position is simultaneously functionalized via amide coupling, accelerating structure-activity relationship (SAR) exploration. This dual derivatization strategy has been employed in N-phenylpyrrolamide-based DNA gyrase B inhibitor programs yielding compounds with MIC values of 4–8 μg/mL against Gram-positive pathogens including MRSA [2].

Pramipexole Process Impurity Reference Standard and Quality Control

The (6S)-2-bromo compound is recognized as an impurity related to antiparkinson agents, particularly pramipexole [1]. Its defined stereochemistry and the dihydrobromide salt form (CAS 1909294-16-1, purity ≥ 95%) make it suitable as a reference standard for HPLC method validation and impurity profiling in pramipexole API manufacturing [2]. The compound can serve as both a process impurity marker and a synthetic precursor for preparing other pramipexole-related impurities, supporting regulatory (ICH Q3A/Q3B) compliance in pharmaceutical quality control laboratories.

Chiral Tetrahydrobenzothiazole-Based HDAC and Epigenetic Probe Synthesis

The tetrahydrobenzothiazole core has been validated as a skeleton for histone deacetylase (HDAC) inhibitors, with lead compound 6h demonstrating pan-HDAC inhibitory activity and cytotoxicity against seven human cancer cell lines (IC₅₀ values in the low micromolar range) as well as in vivo antitumor efficacy in an A549 zebrafish xenograft model [1]. The (6S)-2-bromo-6-amine building block provides a chiral entry point for synthesizing novel HDAC-targeted epigenetic probes with defined stereochemistry—an attribute lacking in the racemic or des-bromo analogs—and enables rapid exploration of 2-substituent effects on isoform selectivity.

Application

Selection Property

Validation Focus

D3-preferring dopamine receptor ligand synthesis

Stereochemical control context

Enantiomer-attribution review

DNA gyrase B inhibitor lead optimization

Orthogonal functionalization architecture

Cross-coupling reactivity and SAR

Pramipexole impurity profiling

Chiral reference standard identity

HPLC purity and enantiomeric identity

HDAC epigenetic probe synthesis

Chiral entry point for stereodefined analogs

Isoform-selectivity and cell-model response

• [1] Mierau, J., Schneider, F. J., Ensinger, H. A., Chio, C. L., Lajiness, M. E., & Huff, R. M. (1995). Pramipexole binding and activation of cloned and expressed dopamine D2, D3 and D4 receptors. European Journal of Pharmacology, 290(1), 29-36. Pramipexole D3-preferring selectivity. View Source
• [2] Schübler, M., Sadek, B., Kottke, T., Weizel, L., & Stark, H. (2017). Synthesis, Molecular Properties Estimations, and Dual Dopamine D2 and D3 Receptor Activities of Benzothiazole-Based Ligands. Frontiers in Chemistry, 5, Article 64. View Source
• [3] Lamut, A., Skok, Ž., Barančoková, M., et al. (2020). Second-generation 4,5,6,7-tetrahydrobenzo[d]thiazoles as novel DNA gyrase inhibitors. Future Medicinal Chemistry, 12(4), 277-297. Lead compound IC₅₀ = 0.016 μM against E. coli DNA gyrase; MIC = 4–8 μg/mL against Gram-positive strains. View Source
• [4] Zidar, N., Tomašič, T., Ilaš, J., et al. (2018). Synthesis and Evaluation of N-Phenylpyrrolamides as DNA Gyrase B Inhibitors. ChemMedChem, 13(2), 186-198. Tetrahydrobenzothiazole-based N-phenylpyrrolamide DNA gyrase B inhibitors. View Source
• [5] Bioorganic Chemistry. (2021). Design, synthesis and antitumor activity evaluation of novel HDAC inhibitors with tetrahydrobenzothiazole as the skeleton. Volume 108, 104652. Compound 6h: pan-HDAC inhibitor, IC₅₀ in low micromolar range; in vivo efficacy in A549 zebrafish xenograft model. View Source